2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H13ClF3N5OS/c21-13-4-2-6-15(8-13)29-18-16(9-27-29)19(26-11-25-18)31-10-17(30)28-14-5-1-3-12(7-14)20(22,23)24/h1-9,11H,10H2,(H,28,30)
• InChI Key: DNWQKNYXLUOZMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC(=CC=C4)Cl)C(F)(F)F
• Molecular Formula: C20H13ClF3N5OS
• Molecular Weight: 463.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves various cyclization processes or domino reactions. For instance, the formation of 2-thioxopyrimidines and their condensed analogs is based on the [3+3], [4+2], or [5+1] heterocyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple aromatic rings and functional groups. X-ray crystallographic analysis could provide insights into the modes of binding within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex and varied. For instance, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino [4,5- d ] [1,3]oxazines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. For instance, the yield, melting point, and NMR data can provide insights into the compound’s properties.

Scientific Research Applications

Antitumor Applications

Several studies have synthesized and evaluated derivatives of pyrazolo[3,4-d]pyrimidine for their antitumor activities. These compounds have shown varying degrees of effectiveness against different cancer cell lines, including human breast adenocarcinoma cell lines and other cancer cell types. The synthesis of these derivatives involves complex chemical reactions, aiming to discover new anticancer agents with improved efficacy and specificity (El-Morsy et al., 2017; Al-Sanea et al., 2020).

Antimicrobial and Anti-inflammatory Properties

Research on pyrazole and pyrazolopyrimidine derivatives has also demonstrated significant antimicrobial and anti-inflammatory activities. These compounds are synthesized through various chemical reactions and tested against a range of bacterial and fungal strains. The studies aim to develop new drugs that can effectively treat infections and reduce inflammation, with some compounds showing promising results compared to standard drugs (Mekky et al., 2019; Zaki et al., 2016).

Synthesis and Characterization of Novel Compounds

The compound is a part of the broader research into synthesizing new heterocyclic compounds with potential therapeutic applications. This includes the development of novel selenolo[2,3-c]pyrazole compounds and thiazolo[3,2-a]pyrimidinones, which are explored for their antimicrobial, anti-inflammatory, and antitumor properties. These studies provide insights into the complex chemistry involved in creating new molecules that could lead to the development of new drugs (Janardhan et al., 2014; Asiri & Khan, 2011).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, structure, and biological activity. For instance, the development of new synthetic methods and the evaluation of the compound’s potential as a therapeutic agent could be areas of interest.